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Compound of Interest

Compound Name: DSPE-alkyne
Cat. No.: B13707598
Get Quote
\ J

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal information for 1,2-distearoyl-sn-
glycero-3-phosphoethanolamine-N-[alkyne(polyethylene glycol)] (DSPE-alkyne). The following
procedural steps are designed to ensure the safe management of this compound in a
laboratory setting, thereby building a foundation of trust and safety in your research endeavors.

DSPE-alkyne is a phospholipid-PEG conjugate commonly utilized in the formulation of
nanoparticles for drug delivery research.[1][2] It is typically supplied as a white to off-white solid
powder or chunk and should be handled with care to prevent potential health hazards.[3]

Physical and Chemical Properties

A summary of the key physical and chemical characteristics of DSPE-alkyne is provided below.
This information is crucial for safe handling and storage.
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Property Description Source
White to off-white solid powder
Appearance [3]
or chunk.
Long-term storage at -20°C is
Storage Temperature [1112]
recommended.
Typically shipped at ambient
Shipping Condition temperature as a non- [3]

hazardous chemical.

Solubility

Soluble in solvents such as
DMSO, dichloromethane,

chloroform, acetone, and DMF.

[3]

Stability

Stable for several weeks
during ordinary shipping. For
long-term stability, store in a

dry, dark environment.

[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling DSPE-alkyne to

minimize exposure and ensure personal safety.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended to protect

against direct skin contact.[4]

Eye Protection

Safety goggles or glasses with

side shields

Essential for protecting eyes
from potential splashes or

airborne particles.[5]

Body Protection

Laboratory coat

A standard lab coat should be
worn to protect clothing and

skin from contamination.[4]

Respiratory Protection

NIOSH-certified N95 or N100

respirator

Recommended when handling
the powder outside of a
certified chemical fume hood to
prevent inhalation of airborne

particles.[6]

Foot Protection

Closed-toe shoes

Required in a laboratory
setting to protect feet from

spills and falling objects.[7]

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling, use, and disposal of DSPE-

alkyne.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verification: Confirm that the product label matches the order specifications.

o Storage: Store the container in a designated, well-ventilated, and dry area at the

recommended temperature of -20°C.[1][2] Keep the container tightly sealed to prevent

contamination and degradation.
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Handling and Use

o Preparation: Before handling, ensure that the designated work area (preferably a certified
chemical fume hood) is clean and uncluttered.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above.

Weighing: When weighing the powdered DSPE-alkyne, perform the task within a chemical
fume hood or a ventilated balance enclosure to minimize the risk of inhalation.

Dissolving: When preparing solutions, add the solvent to the DSPE-alkyne powder slowly to
avoid splashing.

Spill Management: In the event of a spill, immediately alert personnel in the vicinity. For small
powder spills, gently cover with a damp paper towel to prevent the powder from becoming
airborne, then wipe the area clean. For larger spills, follow your institution's hazardous
material spill response protocol.

Disposal Plan

o Waste Segregation: All materials contaminated with DSPE-alkyne, including gloves, wipes,
and pipette tips, should be considered chemical waste.[8]

Waste Collection: Collect all DSPE-alkyne waste in a designated, clearly labeled, and
sealed hazardous waste container.[9]

Disposal: Dispose of the hazardous waste container through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations.[10] Do not
dispose of DSPE-alkyne or its waste down the drain.[9]

Experimental Workflow for Handling DSPE-Alkyne

The following diagram illustrates the logical workflow for the safe handling of DSPE-alkyne

from receipt to disposal.
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DSPE-Alkyne Handling Workflow
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Caption: Workflow for the safe handling of DSPE-alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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